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Compound of Interest

Compound Name: SQ 11,447

CAS No.: 33406-68-7

Cat. No.: B1218931

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on the biological activity of SQ 11,447 is exceedingly

limited. This document summarizes the available data, primarily focusing on its metabolic

stability. Extensive searches for a broader pharmacological profile, mechanism of action, or

involvement in signaling pathways have not yielded specific results.

Overview of SQ 11,447
SQ 11,447 is a methylurea analogue of trans-2'-(3-dimethylaminopropylthio)cinnamanilide (SQ

16,167).[1] Its chemical structure is 1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-methylurea.

[2] The primary characteristic reported in the scientific literature is its notable resistance to

enzymatic hydrolysis.[1][3][4]

Chemical Structure:

IUPAC Name: 1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-methylurea[2]

Molecular Formula: C₁₃H₂₁N₃OS[2]
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Molecular Weight: 267.39 g/mol [2]

CAS Number: 33406-68-7[2]

Metabolic Stability and Resistance to Hydrolysis
The most significant biological data available for SQ 11,447 pertains to its metabolic stability,

specifically its resistance to hydrolysis of the amide bond. A 1971 study compared the in vitro

metabolism of SQ 11,447 with its analogue, SQ 16,167, in liver homogenates from different

species.

Table 1: Summary of In Vitro Metabolism Findings

Compound
Observation in Liver
Homogenates (Rat, Dog,
Human)

Conclusion

SQ 11,447

The amide bond was not

cleaved. No corresponding

primary amine metabolite

(dimethylaminopropylthioanilin

e) was detected.

The methylureido configuration

confers significant resistance

to hydrolysis.

SQ 16,167

The amide bond was readily

cleaved, resulting in the

formation of the corresponding

primary amine.

The cinnamanilide structure is

susceptible to enzymatic

hydrolysis.

These findings were further supported by in vivo data in rats, where administration of [¹⁴C] SQ
11,447 resulted in the conversion of only 0.4% of the dose to ¹⁴CO₂, indicating the stability of

the carbonyl group within the methylurea moiety.

Experimental Protocols
3.1. In Vitro Metabolism in Liver Homogenates

This protocol is based on the methodology described in the 1971 study by Wong, Dreyfuss,

and Schreiber.
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Preparation of Liver Homogenates:

Livers were obtained from Sprague-Dawley rats, purebred beagle dogs, and an 82-year-

old human (autopsy 4 hours post-mortem).

The livers were homogenized in 9 volumes of 0.25 M sucrose solution.

Incubation Procedure:

Salts of the test compounds (SQ 11,447 and SQ 16,167) were dissolved in 0.2 M

potassium phosphate buffer (pH 7.2).

The drug solution was added to an equal volume of the liver homogenate to achieve a

final drug concentration of 0.25 mg/ml.

The mixture was incubated for 90 minutes at 37°C.

Extraction and Analysis:

Following incubation, the mixture was extracted twice with an equal volume of ethyl

acetate.

The combined ethyl acetate extracts were concentrated under a stream of nitrogen to a

volume of approximately 0.5 ml.

A portion of the concentrated extract was spotted on silica gel E plates for thin-layer

chromatography (TLC).

The TLC plates were developed in a solvent system of benzene-ammonia (s.g. 0.88)-

dioxane (60:5:35).

The developed chromatograms were analyzed under short-wave UV light.

For radiolabeled compounds, a Varian Aerograph Berthold Radio Scanner was used to

detect radioactivity.

The chromatograms were also sprayed with 5% potassium dichromate in 0.5 M sulfuric

acid to detect compounds with primary amino groups.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-the-biological-activity-of-sq-11-447
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Preparation

Incubation

Analysis

Liver Samples
(Rat, Dog, Human)

Homogenize in
0.25M Sucrose

Liver Homogenate

Mix Homogenate
and Drug Solution

SQ 11,447 in
Phosphate Buffer

Incubate at 37°C
for 90 min

Ethyl Acetate
Extraction

Concentrate
Extract

Thin-Layer
Chromatography

UV & Radio
Detection

Result:
No Hydrolysis of

SQ 11,447

Analyze for
Metabolites

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1218931/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-on-the-biological-activity-of-sq-11-447
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for the in vitro metabolism study of SQ 11,447.

Signaling Pathways and Mechanism of Action
There is currently no publicly available information detailing any signaling pathways modulated

by SQ 11,447 or its specific mechanism of action beyond its resistance to hydrolysis. A patent

application from 2008 lists SQ 11,447 among a large number of diverse compounds for the

potential treatment of viral diseases, but provides no specific biological data for the compound

itself.

Conclusion
The available scientific literature on SQ 11,447 is focused almost exclusively on its chemical

stability, particularly its resistance to amide bond hydrolysis by liver enzymes. This property

distinguishes it from its cinnamoyl analogue, SQ 16,167. There is a significant lack of data

regarding its pharmacological effects, potential therapeutic targets, and mechanism of action.

Further research would be required to elucidate any broader biological activity of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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